Cas no 13894-60-5 (Methyl hex-4-enoate)

• Product Name: Methyl hex-4-enoate
• CAS No: 13894-60-5
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 2657773
• PubChem ID: 549264
• Update Time: 2025-04-21

Methyl hex-4-enoate Chemical and Physical Properties

Names and Identifiers

• (Z)-4-Hexenoic acid methyl ester
• methyl hex-4-enoate
• DTXSID60930258
• 13894-60-5
• Methyl hex-4-enoate

• Inchi： 1S/C7H12O2/c1-3-4-5-6-7(8)9-2/h3-4H,5-6H2,1-2H3
• InChI Key： MEZYCNMPBPQTLK-UHFFFAOYSA-N
• SMILES： O(C)C(CCC=CC)=O

Computed Properties

• Exact Mass: 128.083729621Da
• Monoisotopic Mass: 128.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų